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Compound of Interest

Compound Name: SHR1653

Cat. No.: B1193598 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides essential, immediate safety and logistical information for the proper

disposal of SHR1653, a potent and selective oxytocin receptor (OTR) antagonist.

While specific disposal instructions for SHR1653 from the manufacturer are not publicly

available, established protocols for the disposal of halogenated organic compounds provide a

clear framework. Adherence to these general procedures, in conjunction with institutional and

local regulations, is paramount for maintaining a safe laboratory environment.

Key Chemical Properties for Disposal Consideration
A thorough understanding of a compound's chemical properties is the first step in a safe

disposal process. For SHR1653, the following characteristics are particularly relevant:
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Property Value Implication for Disposal

Chemical Formula C21H21ClFN5O2

Contains chlorine and fluorine,

classifying it as a halogenated

organic compound.

Molecular Weight 429.88 g/mol -

Solubility Soluble in DMSO

The disposal of the solvent

used to dissolve SHR1653

must also be considered.

Chemical Class
Halogenated organic

compound, triazole derivative

Requires segregation from

non-halogenated organic

waste to prevent the formation

of hazardous byproducts

during disposal and to

minimize disposal costs.[1][2]

[3]

Step-by-Step Disposal Protocol for SHR1653
The following protocol outlines the necessary steps for the safe disposal of SHR1653 waste.

This procedure is based on general guidelines for managing halogenated organic chemical

waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling SHR1653 and its waste.

2. Waste Segregation:

It is crucial to segregate halogenated organic waste from all other waste streams.[1][2][3]

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[2][4]

Do not mix SHR1653 waste with non-halogenated solvents, aqueous waste, or solid waste.

[1][2]
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3. Waste Collection:

Collect waste SHR1653, including any contaminated solvents (like DMSO), in a dedicated,

leak-proof, and chemically compatible container.[5][6]

The container should be kept securely closed when not in use.[2][4][6]

Ensure the waste container is properly labeled with "Hazardous Waste," the full chemical

name ("SHR1653"), and the names of any solvents present.[2][6]

4. Storage of Waste:

Store the waste container in a designated, well-ventilated satellite accumulation area.[2]

The storage area should be away from heat sources and incompatible materials.

5. Disposal Request:

Once the waste container is full, or in accordance with your institution's guidelines, arrange

for its disposal through your organization's Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal company.[6]

Never dispose of SHR1653 or its containers in the regular trash or down the drain.[5][6][7]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of chemical waste like

SHR1653 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1193598?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1193598?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1193598?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/us/en/education-products/publications/headline-discoveries/2020/spring-summer-issue/safe-chemical-waste-disposal.html
https://www.benchchem.com/product/b1193598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Collection

Waste Storage & Segregation

Final Disposal

Generate SHR1653 Waste

Wear Appropriate PPE

Select Labeled 'Halogenated Organic Waste' Container

Transfer Waste to Container

Securely Close Container

Store in Designated Satellite Accumulation Area

Segregate from Incompatible Wastes

Container is Full

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

Click to download full resolution via product page

General Chemical Waste Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety protocols for

halogenated organic compounds. It is not a substitute for a formal safety assessment and the

guidance of your institution's Environmental Health and Safety (EHS) department. Always

consult your institution's specific waste disposal procedures and comply with all local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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